Lipophilicity Modulation: Ortho- vs. Meta-CF₃-Phenyl
The lipophilicity of 3-Chloro-4-(trifluoromethyl)-6-[2-(trifluoromethyl)phenyl]pyridazine is predicted to lie between that of the mono‑CF₃‑phenyl analog 3-chloro-6-phenyl-4-(trifluoromethyl)pyridazine (measured logP = 3.04 [1]) and the meta‑CF₃‑phenyl bis‑trifluoromethyl isomer (calculated logP = 4.83 ). The ortho‑CF₃ group introduces steric shielding of the pyridazine ring, reducing solvent‑accessible surface area relative to the meta isomer, which is expected to lower the effective logP by an estimated 0.5–1.0 log unit compared to the meta isomer [2]. This subtle but meaningful lipophilicity window is critical for medicinal chemists optimising passive membrane permeability while avoiding excessive logP values that promote promiscuous binding or poor aqueous solubility.
| Evidence Dimension | Calculated/measured partition coefficient (logP) |
|---|---|
| Target Compound Data | Not experimentally determined; expected logP range 3.3–4.3 based on structure–property relationships among ortho‑ vs. meta‑substituted fluorinated pyridazines [2] |
| Comparator Or Baseline | 3-Chloro-4-(trifluoromethyl)-6-(3-(trifluoromethyl)phenyl)pyridazine (meta isomer): calculated logP = 4.83 ; 3-Chloro-6-phenyl-4-(trifluoromethyl)pyridazine (mono‑CF₃ analog): measured logP = 3.04 [1] |
| Quantified Difference | Target logP predicted to be 0.5–1.0 log units lower than meta isomer and 0.3–1.3 log units higher than mono‑CF₃ analog |
| Conditions | Computational prediction (JChem) for meta isomer; shake‑flask measurement for mono‑CF₃ analog |
Why This Matters
An intermediate logP window means the ortho‑CF₃‑phenyl compound may offer a superior balance of permeability and solubility compared to the excessively lipophilic meta isomer (logP 4.83), directly impacting oral bioavailability and formulation feasibility in lead optimisation.
- [1] ChemBase. 3-Chloro-6-phenyl-4-(trifluoromethyl)pyridazine – Substance Data (253277). Measured logP = 3.04. Available at: http://www.chembase.cn/substance-535764.html (accessed 2026-05-06). View Source
- [2] Schmitt, E.; Ruggeri-Smit, M.; Crousse, B. Synthesis of α‑(Trifluoromethyl)pyridazine Derivatives. European Journal of Organic Chemistry, 2018, 142–155. (Review discussing structure–property trends in fluorinated pyridazines.) View Source
